
Physicochemical Properties of Isopropyl Methyl
Sulfide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500 Get Quote

Isopropyl methyl sulfide, also known as 2-(methylthio)propane, is a volatile organic

compound with a distinct odor. A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physicochemical Data for Isopropyl Methyl Sulfide

Property Value Source(s)

Molecular Formula C4H10S [1][2]

Molecular Weight 90.18 g/mol [1][2][3]

Boiling Point 82-83 °C at 760 mmHg [1][3][4]

85 °C [5]

Density 0.828 g/cm³ [1]

Flash Point -14.5 °C to -15 °C [4][5]

Melting Point -101.48 °C [3][6]

Vapor Pressure 87.4 mmHg at 25 °C [1][2][4]

CAS Number 1551-21-9 [1][2][4][5]
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a volatile and flammable compound like isopropyl
methyl sulfide, accurate determination requires specific experimental techniques. Two

common methods are detailed below.

Micro-Boiling Point Determination using a Thiele Tube
This method is suitable for small sample volumes.

Protocol:

Sample Preparation: A small volume (approximately 0.5 mL) of isopropyl methyl sulfide is

placed into a small test tube or a Durham tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample tube with the open end down.

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling point oil (e.g., mineral oil), making sure the rubber band used for attachment is

above the oil level.

Heating: The side arm of the Thiele tube is gently heated with a micro-burner or a hot air

gun. This design ensures uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube as the trapped air expands and the sample begins to vaporize. Heating is continued

until a steady and rapid stream of bubbles is observed.

Boiling Point Reading: The heat source is then removed. As the apparatus cools, the

bubbling will slow down and stop. The boiling point is the temperature at which the liquid is

drawn back into the capillary tube.[7][8] This process should be repeated to ensure accuracy.

Boiling Point Determination by Distillation
This method is suitable when a larger volume of the substance is available and can also serve

as a purification step.
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Protocol:

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

distillation head with a condenser, a thermometer, and a receiving flask.

Sample and Boiling Chips: The round-bottom flask is charged with a sample of isopropyl
methyl sulfide (at least 5 mL) and a few boiling chips to ensure smooth boiling.

Heating: The flask is heated using a heating mantle.

Temperature Reading: The thermometer bulb should be positioned so that its top is level with

the side arm of the distillation head leading to the condenser. This ensures that the

measured temperature is that of the vapor in equilibrium with the boiling liquid.

Data Collection: The temperature is recorded when the liquid is boiling steadily and a

consistent temperature is observed on the thermometer. This stable temperature is the

boiling point. The atmospheric pressure should also be recorded as the boiling point is

pressure-dependent.

Diagrams
The following diagrams illustrate the experimental workflow and logical relationships in

determining the boiling point of isopropyl methyl sulfide.
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Caption: Workflow for Boiling Point Determination.
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Caption: Thiele Tube Setup for Micro-Boiling Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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